9-(2-methoxyethyl)-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

• IUPAC Name: 9-(2-methoxyethyl)-6-(5-pyrimidin-2-yl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)purine
• InChI: InChI=1S/C18H22N8O/c1-27-6-5-24-12-23-15-16(24)21-11-22-17(15)25-7-13-9-26(10-14(13)8-25)18-19-3-2-4-20-18/h2-4,11-14H,5-10H2,1H3
• InChI Key: KZGBDXYDRKWXHX-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C5=NC=CC=N5
• Molecular Formula: C18H22N8O
• Molecular Weight: 366.4 g/mol
• CAS No.: 2640954-21-6

Description

9-(2-Methoxyethyl)-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is a purine derivative featuring a bicyclic pyrrolo[3,4-c]pyrrole scaffold substituted with a pyrimidin-2-yl group and a 2-methoxyethyl chain. This structure combines a purine core—a key pharmacophore in nucleotide analogs and kinase inhibitors—with a conformationally constrained octahydropyrrolo[3,4-c]pyrrole system.

Comparison with Similar Compounds

Table 1: Key Structural and Molecular Comparisons

Compound Name	Substituent at Position 5 of Pyrrolo[3,4-c]pyrrole	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	Pyrimidin-2-yl	C20H24N8O2*	408.46*	High aromaticity, potential for π-π stacking and H-bonding .
BJ47978 ()	3-Bromo-5-chloro-2-[4-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]pyridine	C16H19BrClF2N3O	422.70	Halogenated substituents enhance electrophilicity; bulky groups may reduce solubility .
Life Chemicals Derivative ()	2-Methyl-1,3-thiazole-4-carbonyl	C19H23N7O2S	413.50	Thiazole introduces sulfur, possibly affecting redox properties and metabolic stability .
BJ47102 ()	5-Fluoro-6-(propan-2-yl)pyrimidin-4-yl	C21H27FN8O	426.49	Fluorine increases lipophilicity; isopropyl group adds steric bulk .
2640898-36-6 ()	1,3-Dimethyl-1H-pyrazole-5-carbonyl	C20H26N8O2	410.47	Pyrazole’s electron-rich ring may enhance metal coordination but reduce aromatic interactions .

*Estimated based on analogous structures in –4.

Pharmacokinetic and Bioactivity Trends

• Solubility : The 2-methoxyethyl group in the target compound likely confers better aqueous solubility than halogenated (BJ47978) or bulky (BJ47102) analogues .
• Metabolic Stability : Thiazole () and pyrimidine (target compound) substituents may resist oxidative metabolism better than pyrazole derivatives () due to aromatic stabilization .
• Target Binding : Pyrimidin-2-yl’s planar structure could improve binding to kinases or GPCRs via π-π stacking, whereas pyrazole’s lone pairs () might favor metal-binding enzymes .

Commercial Availability and Cost

• The thiazole derivative () is commercially available at $54–$208/mg (Life Chemicals), reflecting moderate synthetic complexity .
• Pyrimidine-based analogues (e.g., BJ47102) are likely costlier due to fluorine incorporation and multi-step purification (see for pricing trends) .

Research Implications

The target compound’s pyrimidin-2-yl substitution distinguishes it from analogues with pyrazole, thiazole, or halogenated groups. Its balanced aromaticity and solubility profile make it a promising candidate for kinase inhibition or nucleotide mimicry studies. However, synthetic challenges and cost may limit large-scale applications compared to simpler derivatives like the thiazole analogue .